Cas no 1886967-53-8 (tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate)

• Product Name: tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate
• CAS No: 1886967-53-8
• MF: C₁₁H₁₆F₃NO₂
• MW: 251.245453834534
• MDL: MFCD31631858
• CID: 4630815
• PubChem ID: 133083256
• Update Time: 2025-05-27

tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl)carbamate
• FC(C12CC(C1)(C2)NC(OC(C)(C)C)=O)(F)F
• tert-butyl N-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
• tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate
• 1-(Boc-amino)-3-(trifluoromethyl)bicyclo[1.1.1]pentane
• MJXGZVICBLUSGW-UHFFFAOYSA-N
• SCHEMBL21217355
• SCHEMBL21064425
• AS-72122
• W19705
• SY286673
• CS-0309738
• MFCD31631858
• AKOS037647051
• Tert-butyln-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate
• 1886967-53-8
• tert-?Butyl (3-?(Trifluoromethyl)?bicyclo[1.1.1]?pentan-?1-?yl)?carbamate

• MDL： MFCD31631858
• Inchi： 1S/C11H16F3NO2/c1-8(2,3)17-7(16)15-10-4-9(5-10,6-10)11(12,13)14/h4-6H2,1-3H3,(H,15,16)
• InChI Key： MJXGZVICBLUSGW-UHFFFAOYSA-N
• SMILES： FC(C12CC(C1)(C2)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 251.11331324 g/mol
• Monoisotopic Mass: 251.11331324 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3
• Molecular Weight: 251.25

Additional information on tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate

Comprehensive Overview of tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate (CAS No. 1886967-53-8)

The compound tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate (CAS No. 1886967-53-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique bicyclo[1.1.1]pentane scaffold, combined with the trifluoromethyl group, makes it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the development of novel therapeutics for central nervous system (CNS) disorders and metabolic diseases.

One of the most intriguing aspects of tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate is its structural rigidity, which is imparted by the bicyclo[1.1.1]pentane core. This feature enhances metabolic stability and improves bioavailability, making it a preferred choice for medicinal chemists. The presence of the trifluoromethyl group further augments its lipophilicity, which is critical for membrane permeability and target engagement. Recent studies have highlighted its utility in the synthesis of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development that leverages the ubiquitin-proteasome system to degrade disease-causing proteins.

In the context of current research trends, tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate aligns with the growing demand for fluorinated compounds in the pharmaceutical industry. Fluorination is a key strategy to enhance the pharmacokinetic properties of drug candidates, and this compound’s trifluoromethyl moiety positions it as a promising candidate for further exploration. Additionally, its carbamate functionality offers versatility in chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

The synthesis of tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate typically involves multi-step organic transformations, including the introduction of the bicyclo[1.1.1]pentane framework and subsequent functionalization with the trifluoromethyl group. Advanced techniques such as transition-metal catalysis and photocatalysis have been employed to achieve high yields and selectivity. These methodologies are particularly relevant in the era of sustainable chemistry, where researchers prioritize atom economy and minimal environmental impact.

From an industrial perspective, the demand for tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate is expected to rise due to its applications in high-value pharmaceuticals and agrochemicals. Its role in the development of small-molecule inhibitors and bioconjugates further underscores its importance. Moreover, the compound’s compatibility with click chemistry protocols makes it a valuable tool for bioconjugation and labeling studies, which are pivotal in diagnostic and therapeutic applications.

In summary, tert-butyl N-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]carbamate (CAS No. 1886967-53-8) represents a fascinating intersection of structural innovation and functional versatility. Its potential in addressing unmet medical needs and advancing sustainable chemical synthesis makes it a compound of enduring interest. As research continues to uncover new applications, this molecule is poised to play a pivotal role in the next generation of scientific breakthroughs.